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Compound of Interest

Compound Name: SR1001

Cat. No.: B560095 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of SR1001, a selective RORα and RORγ inverse agonist. Adherence to these procedural

guidelines is critical to ensure a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE) for SR1001
The following table summarizes the required personal protective equipment for handling

SR1001. This compound is classified as harmful if swallowed and causes serious eye irritation.
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PPE Category Item Specifications

Hand Protection Gloves
Nitrile or other chemically

resistant gloves

Eye Protection Safety Glasses/Goggles

ANSI Z87.1 certified safety

glasses or chemical splash

goggles.

Body Protection Lab Coat Standard laboratory coat.

Respiratory Respirator

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required for handling

large quantities or in poorly

ventilated areas.

Operational Plan for Handling SR1001
A systematic approach to handling SR1001 is crucial to minimize exposure and prevent

contamination. The following workflow outlines the key steps from preparation to disposal.
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Caption: Workflow for the safe handling and disposal of SR1001.
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Experimental Protocols
Engineering Controls:

Always handle SR1001 in a well-ventilated area.[2]

For procedures that may generate dust or aerosols, use a chemical fume hood or other

ventilated enclosure.[2]

Personal Hygiene:

Wash hands thoroughly with soap and water after handling SR1001 and before leaving the

laboratory.[1]

Do not eat, drink, or smoke in areas where SR1001 is handled.[2]

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[1]

Skin Contact: In case of contact, immediately flush skin with plenty of water. Remove

contaminated clothing and shoes. Get medical attention if irritation develops.

Ingestion: If swallowed, wash out mouth with water. Do not induce vomiting unless directed

to do so by medical personnel. Get medical attention.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Disposal Plan for SR1001
SR1001 and any contaminated materials should be treated as hazardous chemical waste.
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Waste Type Disposal Container Disposal Procedure

Solid SR1001
Labeled, sealed container for

chemical waste.

Dispose of through a licensed

hazardous waste disposal

contractor.

Solutions of SR1001
Labeled, sealed container for

liquid chemical waste.

Dispose of through a licensed

hazardous waste disposal

contractor. Do not pour down

the drain.

Contaminated PPE
Labeled, sealed bag or

container for solid waste.

Dispose of as hazardous

waste in accordance with

institutional and local

regulations.

SR1001 Mechanism of Action: RORα and RORγ
Signaling
SR1001 is a synthetic ligand that acts as an inverse agonist for the Retinoic acid-related

Orphan Receptors alpha (RORα) and gamma (RORγ). These nuclear receptors are critical in

regulating various physiological processes, including immune responses and metabolism. As

an inverse agonist, SR1001 suppresses the constitutive activity of RORα and RORγ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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